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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK682753A is a potent and selective inverse agonist of the Epstein-Barr virus-induced

receptor 2 (EBI2), also known as GPR183.[1][2] EBI2 is a constitutively active G-protein

coupled receptor that plays a crucial role in B-cell trafficking and the humoral immune

response.[3][4] As an inverse agonist, GSK682753A inhibits the basal, constitutive activity of

EBI2, making it a valuable tool for studying the physiological roles of this receptor and a

potential therapeutic agent for inflammatory and autoimmune diseases.[3][4]

These application notes provide detailed protocols for key in vitro assays to characterize the

activity of GSK682753A on its target, EBI2. The included assays measure the direct effect of

the compound on receptor signaling and its functional consequences in relevant cell types.

Data Presentation
The following table summarizes the quantitative data for the inhibitory activity of GSK682753A
in various in vitro assays.
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Assay Type Parameter Value Reference

EBI2 Inverse Agonist

Activity
IC₅₀ 53.6 nM [1]

CREB Reporter Assay Potency 2.6 - 53.6 nM [4]

GTPγS Binding Assay Potency 2.6 - 53.6 nM [4]

ERK Phosphorylation

Assay
IC₅₀ 76 nM [5]

B-Cell Proliferation

Assay (GSK682756A)
IC₅₀ (WT B-cells) 0.28 µM [5]

B-Cell Proliferation

Assay (GSK682756A)

IC₅₀ (EBI2-deficient B-

cells)
8.4 µM [5]

Overall Inhibitory

Efficacy
% Inhibition 75% [1]

Note: Data for the B-Cell Proliferation Assay was generated using GSK682756A, a structurally

and functionally similar analog of GSK682753A.[5]

Signaling Pathway and Experimental Workflow
Diagrams
EBI2 Constitutive Signaling and Inhibition by
GSK682753A
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Caption: EBI2 constitutive signaling and its inhibition by GSK682753A.
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General Experimental Workflow for In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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